1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane
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Description
Properties
Molecular Formula |
C11H21NO |
|---|---|
Molecular Weight |
183.29 g/mol |
IUPAC Name |
2,2,4-trimethyl-9-oxa-6-azaspiro[4.5]decane |
InChI |
InChI=1S/C11H21NO/c1-9-6-10(2,3)7-11(9)8-13-5-4-12-11/h9,12H,4-8H2,1-3H3 |
InChI Key |
QUOZIGYQVMIMLY-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(CC12COCCN2)(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane can be achieved through various synthetic routes. One common method involves the use of commercially available reagents such as tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . The reaction typically involves alkylation and heterocyclization steps to form the spirocyclic structure .
Industrial Production Methods: Industrial production methods for 1,3,3-Trimethyl-9-oxa-6-azaspiro[4 the synthesis methods used in research laboratories can be scaled up for industrial production with appropriate optimization of reaction conditions and purification processes .
Chemical Reactions Analysis
Types of Reactions: 1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . These reactions are facilitated by the presence of functional groups within the spirocyclic structure.
Common Reagents and Conditions: Common reagents used in the reactions of 1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride . Substitution reactions often involve nucleophiles such as halides and amines .
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions can produce alcohols or amines .
Scientific Research Applications
1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex spirocyclic compounds . In biology and medicine, spirocyclic compounds are investigated for their potential as drug candidates due to their unique structural properties and biological activity . Additionally, 1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane is used in the development of materials with specific mechanical and chemical properties .
Mechanism of Action
The mechanism of action of 1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane involves its interaction with molecular targets and pathways within biological systems. The spirocyclic structure allows for specific binding interactions with proteins and enzymes, potentially inhibiting or modulating their activity . The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Spiro[4.5]decane Derivatives
Natural Spirocyclic Alkaloids
- Tauropinnaic Acid (): Structure: Contains a 6-azaspiro[4.5]decane unit linked to a taurine moiety. Source: Isolated from the marine bivalve Pinna muricata. Key Differences: Unlike 1,3,3-trimethyl-9-oxa-6-azaspiro[4.5]decane, tauropinnaic acid lacks methyl substituents and includes a sulfonic acid group from taurine.
-
- Structure : Carbocyclic spiro[4.5]decane sesquiterpenes (e.g., β-vetivone).
- Source : Natural products from Vetiveria zizanioides.
- Key Differences : These lack heteroatoms (N, O) in the spiro system, making them less polar than the target compound.
- Applications : Used in fragrances and studied as phytoalexins (stress-response compounds) .
Oxygen-Rich Analogs
1,6,9-Trioxaspiro[4.5]decanes () :
- Structure : Contains three oxygen atoms (positions 1, 6, 9) in the spiro system.
- Synthesis : Stereocontrolled routes from D-glucose yield (R)- and (S)-configured derivatives.
- Key Differences : The absence of nitrogen and methyl groups distinguishes these from the target compound.
- Applications : Designed as analogs of bioactive natural products (e.g., antibiotic monensin A2) for structure-activity studies .
- 6-Oxa-9-azaspiro[4.5]decane Derivatives (–16): Structure: Features 6-oxa and 9-aza substitutions (vs. 9-oxa and 6-aza in the target compound). Synthesis: Protected forms (e.g., Boc derivatives) are intermediates in drug discovery. Key Differences: Substituent positions influence ring strain, solubility, and reactivity. For example, the hydrochloride salt (C8H16ClNO) enhances stability for biochemical research .
Nitrogen-Rich Analogs
- Azaspiro[4.5]decane Lactams (): Structure: Synthesized via ring-rearrangement metathesis, resembling Erythrina alkaloids. Key Differences: These lack oxygen atoms but share neurobiological activity profiles. Applications: Potential central nervous system (CNS) drug candidates due to structural similarity to neuroactive alkaloids .
Agrochemical Spirocyclic Compounds
- MON 4660 () :
- Structure : 3-Dichloroacetyl-1-oxa-3-azaspiro[4.5]decane.
- Applications : Herbicide safener used in agrochemical formulations.
- Key Differences : The dichloroacetyl group and 1-oxa-3-aza configuration contrast with the target compound’s 9-oxa-6-aza and methyl substituents. This impacts steric bulk and electrophilic reactivity .
Structural and Functional Analysis
Substituent Effects
| Compound | Heteroatoms | Substituents | Key Properties |
|---|---|---|---|
| Target Compound | 6-aza, 9-oxa | 1,3,3-Trimethyl | Enhanced lipophilicity; potential CNS activity |
| Tauropinnaic Acid | 6-aza | Taurine moiety | High polarity; marine bioactivity |
| 1,6,9-Trioxaspiro[4.5]decane | 1,6,9-trioxa | None | Synthetic antibiotic analogs |
| MON 4660 | 1-oxa, 3-aza | Dichloroacetyl | Agrochemical applications |
Stereochemical Considerations
Q & A
Q. Methodological Insight :
- Use a factorial design (e.g., 2³ design) to test variables: temperature (levels: 60°C vs. 80°C), solvent (THF vs. DMF), and reaction time (12h vs. 24h).
- Analyze results via ANOVA to identify significant factors affecting yield .
Which analytical techniques are most reliable for confirming the structural integrity of 1,3,3-Trimethyl-9-oxa-6-azaspiro[4.5]decane?
Basic Research Focus
Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and DEPT) is critical for verifying spirocyclic connectivity and substituent placement. Mass spectrometry (HRMS) confirms molecular weight, while IR spectroscopy identifies functional groups like the oxa-aza moieties . For example, uses IR peaks at 9.5 µm to confirm ether (C-O-C) linkages.
Q. Methodological Insight :
- Combine 2D NMR techniques (COSY, HSQC) to resolve overlapping signals in the spirocyclic core .
- Cross-validate with X-ray crystallography if single crystals are obtainable, as seen in phosphazene spiro compounds .
How can computational modeling enhance the design of synthesis pathways for this spiro compound?
Advanced Research Focus
Quantum chemical calculations (e.g., DFT) predict reaction pathways and transition states, reducing trial-and-error experimentation. highlights ICReDD’s approach, where computational screening identifies favorable reaction coordinates, and machine learning prioritizes solvent/catalyst combinations .
Q. Methodological Insight :
- Use Gaussian or COMSOL Multiphysics to simulate reaction thermodynamics and kinetics.
- Integrate AI-driven platforms for real-time optimization of parameters like catalyst loading or pressure .
How should researchers address contradictory yield data in spiro compound synthesis under varying solvent systems?
Advanced Research Focus
Discrepancies often arise from solvent polarity effects on intermediate stability. For instance, notes that polar solvents stabilize zwitterionic intermediates, while non-polar solvents may favor side reactions. reports an 80% yield in THF but lower yields in less polar solvents due to poor solubility .
Q. Methodological Insight :
- Conduct solvent parameter screening using Kamlet-Taft or Hansen solubility parameters.
- Perform kinetic studies (e.g., stopped-flow spectroscopy) to track intermediate formation rates in different solvents .
What statistical methods are appropriate for analyzing structure-activity relationships (SAR) in derivatives of this compound?
Advanced Research Focus
Multivariate analysis (e.g., PCA or PLS regression) correlates structural features (e.g., substituent electronegativity, ring strain) with bioactivity. uses one-way ANOVA to compare bioactivity across derivatives, while advocates for response surface methodology (RSM) in SAR optimization .
Q. Methodological Insight :
- Apply QSAR models with descriptors like logP, polar surface area, and H-bonding capacity.
- Validate models using leave-one-out cross-validation to avoid overfitting .
How can researchers reconcile contradictory bioactivity data in structurally related spiro compounds?
Advanced Research Focus
Contradictions may stem from assay variability (e.g., cell line differences) or stereochemical factors. For example, and show that minor stereochemical changes in oxa-aza spiro compounds drastically alter receptor binding.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
